Cas no 18350-99-7 (Phenol, 2,6-dimethyl-,1,1'-(hydrogen phosphate))

• Product Name: Phenol, 2,6-dimethyl-,1,1'-(hydrogen phosphate)
• CAS No: 18350-99-7
• MF: C₁₆H₁₉O₄P
• MW: 306.293425798416
• CID: 122940
• PubChem ID: 11034107
• Update Time: 2025-11-02

Phenol, 2,6-dimethyl-,1,1'-(hydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-dimethyl-,1,1'-(hydrogen phosphate)
• bis(2,6-dimethylphenyl) hydrogen phosphate
• BIS(2,6-DIMETHYLPHENYL)PHOSPHATE
• AG-L-65051
• bis-(2,6-dimethylphenyl) hydrogenphosphate
• bis-(2,6-dimethylphenyl)phosphate
• bis(2,6-dimethylphenyl)phosphoric acid
• bis-(2,6-dimethylphenyl)phosphoric acid
• CTK8F8154
• Phosphorsaeure-bis(2,6-dimethylphenylester)
• SureCN272850
• F97381
• Phenol, 2,6-dimethyl-, 1,1'-(hydrogen phosphate)
• Bis(2,6-dimethylphenoxy)phosphinic Acid
• Z3300854376
• SCHEMBL272850
• B-3420
• EN300-7430564
• 18350-99-7
• DTXSID50452772
• FT-0738056

• Inchi： 1S/C16H19O4P/c1-11-7-5-8-12(2)15(11)19-21(17,18)20-16-13(3)9-6-10-14(16)4/h5-10H,1-4H3,(H,17,18)
• InChI Key： APOXBWCRUPJDAC-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OC1C(C)=CC=CC=1C)OC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 306.10200
• Monoisotopic Mass: 306.10209608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 65.57000
• LogP: 4.47840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Aryl phosphates

Additional information on Phenol, 2,6-dimethyl-,1,1'-(hydrogen phosphate)

Phenol, 2,6-dimethyl-,1,1'-(hydrogen phosphate) (CAS No. 18350-99-7): Properties, Applications, and Industry Insights

Phenol, 2,6-dimethyl-,1,1'-(hydrogen phosphate) (CAS No. 18350-99-7) is a specialized organophosphorus compound with unique chemical properties that make it valuable in various industrial and research applications. This compound, also known as 2,6-dimethylphenyl hydrogen phosphate, belongs to the class of aryl phosphates and has garnered significant attention in recent years due to its versatile functionality.

The molecular structure of Phenol, 2,6-dimethyl-,1,1'-(hydrogen phosphate) features two methyl groups at the 2 and 6 positions of the phenolic ring, which significantly influences its physical and chemical behavior. The phosphate group attached to the aromatic ring enhances its stability and reactivity in specific chemical environments. Recent studies in green chemistry have explored the potential of this compound as an eco-friendly alternative in certain applications, aligning with current industry trends toward sustainable chemical solutions.

One of the most common questions researchers ask about CAS 18350-99-7 concerns its solubility characteristics. This compound exhibits moderate solubility in polar organic solvents such as ethanol, methanol, and acetone, while being less soluble in non-polar solvents. Its solubility profile makes it particularly useful in formulations where controlled release or specific interaction with other compounds is desired. The thermal stability of 2,6-dimethylphenyl hydrogen phosphate has also been a subject of investigation, with decomposition temperatures typically above 200°C, making it suitable for various high-temperature applications.

In industrial applications, Phenol, 2,6-dimethyl-,1,1'-(hydrogen phosphate) serves multiple functions. It acts as an effective intermediate in the synthesis of more complex phosphorus-containing compounds, particularly in the development of specialized materials with flame-retardant properties. The compound's ability to form stable complexes with certain metal ions has led to its use in coordination chemistry and catalysis. Recent advancements in polymer science have explored its potential as a modifying agent for enhancing material properties.

The safety profile of CAS 18350-99-7 has been extensively studied, with proper handling procedures well-documented in scientific literature. While not classified as hazardous under normal conditions, standard laboratory precautions should be observed when working with this chemical. Current research trends focus on developing more efficient synthesis methods for 2,6-dimethylphenyl hydrogen phosphate, with particular emphasis on reducing energy consumption and minimizing byproduct formation.

Market analysis indicates growing demand for Phenol, 2,6-dimethyl-,1,1'-(hydrogen phosphate) in several sectors. The electronics industry has shown particular interest in this compound for its potential applications in advanced material formulations. Additionally, the pharmaceutical sector continues to investigate its utility as a building block for drug development, especially in creating more stable and bioavailable medicinal compounds.

From an environmental perspective, studies on the biodegradation pathways of 2,6-dimethylphenyl hydrogen phosphate have provided valuable insights into its ecological impact. Recent innovations in wastewater treatment technologies have demonstrated effective methods for removing similar phosphate-containing compounds, addressing concerns about environmental persistence.

Quality control standards for CAS 18350-99-7 typically involve high-performance liquid chromatography (HPLC) analysis to ensure purity levels meet industry requirements. The compound is generally supplied as a white to off-white crystalline powder with specified purity grades depending on the intended application. Storage recommendations usually include protection from moisture and extreme temperatures to maintain stability over extended periods.

Future research directions for Phenol, 2,6-dimethyl-,1,1'-(hydrogen phosphate) include exploring its potential in nanotechnology applications and as a component in advanced material composites. The compound's unique combination of aromatic and phosphate functionalities continues to inspire innovative applications across multiple scientific disciplines. As industries increasingly prioritize sustainable and efficient chemical solutions, the relevance of 2,6-dimethylphenyl hydrogen phosphate is expected to grow significantly in the coming years.

For researchers and industry professionals seeking detailed technical specifications about CAS 18350-99-7, comprehensive data sheets are available from reputable chemical suppliers. These documents typically include information about physical properties, handling guidelines, and analytical methods for quality verification. The compound's versatility and well-characterized properties ensure its continued importance in both academic research and industrial applications.